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Introduction

Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is a carboxylic acid ester with a
versatile role in the chemical industry, finding applications as a pharmaceutical intermediate
and in the formulation of agrochemicals.[1] Its utility is intrinsically linked to its specific
physicochemical properties, which dictate its behavior in various chemical processes and
formulations. This guide provides a comprehensive overview of the key physical properties of
propyl cyclohexanecarboxylate, offering field-proven insights and detailed experimental
protocols for researchers, scientists, and professionals in drug development.

The molecular structure, consisting of a cyclohexane ring bonded to a carboxylate group with a
propyl chain, imparts a unique combination of moderate hydrophobicity and a liquid state at
room temperature.[2] Understanding these properties is paramount for its effective synthesis,
purification, and application.

Core Physical and Chemical Properties

A thorough understanding of the fundamental physical properties of propyl
cyclohexanecarboxylate is essential for its handling, application, and the design of processes
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in which it is a component. The following table summarizes these key properties.

Property Value Source(s)

Molecular Formula C10H1802 [1112][3]

Molecular Weight 170.25 g/mol [11[2][3]

CAS Number 6739-34-0 [1][2][3]

Appearance Liquid (at room temperature) [2]

Boiling Point 2149 -2155°C @ 760 mmHg  [1][3]

Metting Point 282.00 K (8.85 °C) (Joback -
Method)

Density 0.961 g/cm?3 (estimate) [3]

Refractive Index

1.4486 (estimate)

[3]

Solubility in Water

49.2 mg/L @ 25 °C (estimate)

[1]

logP (Octanol/Water Partition

Coefficient)

2.520 - 3.300 (estimate)

[1]3]

Vapor Pressure

0.152 - 0.200 mmHg @ 25 °C

(estimate)

[1](3]

Flash Point

78.0 °C (172.4 °F) (estimate)

[1]3]

Synthesis and Purification: A Practical Approach

The most common and industrially viable method for the synthesis of propyl

cyclohexanecarboxylate is the Fischer esterification of cyclohexanecarboxylic acid with

propanol, using an acid catalyst. This reversible reaction is typically driven to completion by

using an excess of the alcohol or by removing water as it is formed.

Experimental Protocol: Fischer Esterification

o Materials:

o Cyclohexanecarboxylic acid
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[e]

n-Propanol (excess, can also act as the solvent)

o

Concentrated Sulfuric Acid (catalyst)

Saturated sodium bicarbonate solution

[¢]

[¢]

Brine (saturated NaCl solution)

[e]

Anhydrous sodium sulfate or magnesium sulfate

o Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine
cyclohexanecarboxylic acid and an excess of n-propanol.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the mixture to reflux and maintain for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o After the reaction is complete, allow the mixture to cool to room temperature.

o If a large excess of propanol was used, it can be removed by distillation.

o Transfer the cooled mixture to a separatory funnel and wash with deionized water,
followed by a saturated sodium bicarbonate solution to neutralize the acidic catalyst
(caution: CO2 evolution).

o Wash with brine to remove residual water and dissolved salts.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

o Filter to remove the drying agent.

o The crude propyl cyclohexanecarboxylate can be purified by fractional distillation under
reduced pressure.
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Causality in Experimental Design:

The use of excess propanol serves to shift the reaction equilibrium towards the product side,
maximizing the yield of the ester, in accordance with Le Chéatelier's principle. The acid catalyst,
typically sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, making the
carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The
washing steps are crucial for removing unreacted starting materials, the acid catalyst, and
water, ensuring the purity of the final product.

Spectroscopic Characterization

While detailed experimental spectra for propyl cyclohexanecarboxylate are not readily
available in public databases, its structure allows for the prediction of key spectroscopic
features based on well-established principles and data from analogous compounds.

'H NMR: The proton NMR spectrum is expected to show a complex multiplet in the region of
0 1.0-2.0 ppm corresponding to the cyclohexane ring protons. The protons of the propyl
group would appear as a triplet at approximately é 0.9 ppm (CHs), a sextet around & 1.6 ppm
(-CHz-), and a triplet around & 4.0 ppm (-O-CHz-).

e 13C NMR: The carbon NMR spectrum would likely display a peak for the carbonyl carbon in
the range of & 170-180 ppm. The carbons of the cyclohexane ring would appear in the o 25-
45 ppm region. The propyl group carbons would be expected around d 10 ppm (CHs), d 22
ppm (-CHz-), and & 65 ppm (-O-CHz2-).

e FT-IR: The infrared spectrum will be dominated by a strong carbonyl (C=0) stretching
vibration around 1735 cm~1. Other characteristic peaks would include C-H stretching
vibrations of the cyclohexane and propyl groups just below 3000 cm~1, and C-O stretching
vibrations in the 1100-1300 cm~1 region.

e Mass Spectrometry (GC-MS): In a mass spectrum obtained by electron ionization, the
molecular ion peak (M*) would be observed at m/z 170. Common fragmentation patterns for
esters include the loss of the alkoxy group and McLafferty rearrangement. A significant peak
at m/z 129 is expected, corresponding to the loss of the propoxy radical.[2]

Experimental Determination of Physical Properties
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To ensure the quality and consistency of propyl cyclohexanecarboxylate, accurate
measurement of its physical properties is essential. The following are standard protocols for
determining its key physical parameters.

Boiling Point Determination (Capillary Method)

e A small amount of the liquid is placed in a melting point tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The setup is heated in a melting point apparatus.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Density Measurement (Pychometer Method)

e The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately
measured.

e The pycnometer is filled with the sample liquid, and the mass is measured again.
e The temperature of the liquid is recorded.

e The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

» Afew drops of the sample are placed on the prism of an Abbe refractometer.

e The prisms are closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into focus on the crosshairs.

o The refractive index is read directly from the instrument's scale.

e The temperature of the measurement should be controlled and recorded, as the refractive
index is temperature-dependent.
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Applications and the Role of Physical Properties

The specific physical properties of propyl cyclohexanecarboxylate are key to its utility in
various applications.

Pharmaceutical Intermediate

Propyl cyclohexanecarboxylate serves as a precursor in the synthesis of more complex
molecules, including some tricyclic antidepressants. Its moderate boiling point allows for ease
of handling and purification by distillation, while its solubility characteristics are favorable for its
use in various reaction media. The cyclohexyl moiety can be a key structural element in the
final active pharmaceutical ingredient.

Agrochemical Formulations

In the agrochemical industry, the properties of propyl cyclohexanecarboxylate make it a
suitable solvent or co-solvent in formulations. Its low water solubility and moderate lipophilicity
(as indicated by its logP value) can aid in the dissolution and delivery of active ingredients that
are themselves hydrophobic. This can improve the stability and efficacy of the final product.

Safety and Handling

Propyl cyclohexanecarboxylate should be handled with appropriate safety precautions. Itis a
combustible liquid and should be kept away from heat, sparks, and open flames. Good
laboratory hygiene practices should be followed, including the use of personal protective
equipment such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated area to avoid inhalation of vapors.

Conclusion

Propyl cyclohexanecarboxylate is a compound whose utility is defined by its distinct physical
properties. A comprehensive understanding of its boiling point, density, solubility, and other
characteristics is fundamental for its successful application in research and industry. The
protocols and data presented in this guide are intended to provide a solid foundation for
professionals working with this versatile ester, enabling them to optimize its use in synthesis
and formulation while ensuring safe handling practices.
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Caption: Fischer Esterification of Propyl Cyclohexanecarboxylate.
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Caption: Relationship between physical properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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